N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide

• IUPAC Name: N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H16N2O3S/c22-18(16-5-2-10-24-16)20-14-7-8-15-13(12-14)4-1-9-21(15)19(23)17-6-3-11-25-17/h2-3,5-8,10-12H,1,4,9H2,(H,20,22)
• InChI Key: RXFVZLUJHDSBOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)N(C1)C(=O)C4=CC=CS4
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol

Description

“N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide” is a chemical compound that has been studied for its potential applications in medicinal chemistry. It is an acylated derivative of lysergic acid diethylamide (LSD), which has been sold as a designer drug. It was first identified in Japan in 2023 on blotter paper misrepresented as containing 1D-LSD, but which on analysis was determined to contain this compound instead.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of acyl chlorides and heterocyclic amine derivatives. The compounds are prepared with good yields, employing a synthetic route, and their chemical structures are confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Molecular Structure Analysis

The structural investigation of similar compounds synthesized by slow-evaporation style were described by X-ray analysis. The compounds crystallized like isomers with little discrepancies in lattice parameters. The perceptible inter- and intra-molecular connections were analyzed by Hirshfeld surface (HS) analysis with respective 2D Fingerprint (2D-FP) plots which gave the contacts contribution rate.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve the reaction of acyl chlorides and heterocyclic amine derivatives. The compounds are prepared with good yields, employing a synthetic route.

Scientific Research Applications

Enzyme Inhibition Activities

• .

Antioxidant Properties

• Although not explicitly mentioned for this specific compound, furan and thiophene carboxyamide derivatives are known to possess antioxidant properties. .

Antiviral Activity

• Researchers have explored structure-activity relationships to identify low micromolar inhibitors of human norovirus (HuNoV) replication. .

Future Directions

The future directions for research into “N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide” and similar compounds could involve further exploration of their potential applications in medicinal chemistry. The results show that compounds carrying thiophene/furan carbocamide moieties could be used as promising structures in the development of more potent pharmaceutical agents in the future.